- Mechanochemical catalytic oxidations in the solid state with in situ-generated modified IBX from 3,5-di-tert-butyl-2-iodobenzoic acid (DTB-IA)/Oxone, Organic Chemistry Frontiers, 2017, 4(3), 343-349
Cas no 586-35-6 (2-Bromoterephthalic acid)
2-Bromoterephthalic acid is a brominated derivative of terephthalic acid, characterized by the presence of a bromine substituent at the 2-position of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized polymers, metal-organic frameworks (MOFs), and pharmaceutical building blocks. Its bromine moiety enhances reactivity, enabling selective cross-coupling reactions such as Suzuki or Heck couplings. The carboxylic acid groups further facilitate coordination with metal centers or modification into esters and amides. With high purity and consistent quality, 2-bromoterephthalic acid is valued for its utility in advanced material science and fine chemical applications.
2-Bromoterephthalic acid structure
Product Name:2-Bromoterephthalic acid
CAS No:586-35-6
MF:C8H5BrO4
MW:245.026901960373
MDL:MFCD00002403
CID:38526
PubChem ID:24847207
Update Time:2025-06-08
2-Bromoterephthalic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromoterephthalic acid
- Bromoterephthalic Acid
- 2-Bromo-1,4-benzenedicarboxylic acid
- 2-bromo-1,4-dicarboxylic acid
- 2-bromobenzene-1,4-dicarboxylic acid
- 2-BroMoterephthalic acid 25GR
- 2-fluoro-1,4-benzendicarboxylic acid
- Terephthalicacid, bromo- (6CI,7CI,8CI)
- NSC 3985
- 2-Bromoterephthalicacid
- 2-Bromo-terephthalic acid
- 1,4-Benzenedicarboxylic acid, 2-bromo-
- QPBGNSFASPVGTP-UHFFFAOYSA-N
- PubChem12798
- 2-Bromo terephthalic acid
- KSC272M3R
- EMOLECULES 478414
- NSC3985
- FT-0689429
- PS-6195
- SCHEMBL71015
- EINECS 209-572-8
- Q-101985
- AKOS003239804
- InChI=1/C8H5BrO4/c9-6-3-4(7(10)11)1-2-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13
- AMY28551
- DTXSID50207320
- 586-35-6
- AC-9572
- SY014833
- 2-Bromoterephthalic acid, 95%
- B1321
- A8293
- EN300-114587
- FT-0611613
- 7D55SB5C2G
- MFCD00002403
- NSC-3985
- Terephthalic acid, bromo-
- CK2218
- Z276508822
- BP-21371
- CS-W012728
- Bromoterephthalic Acid,98%
- STK387445
- NS00022429
- DB-020743
-
- MDL： MFCD00002403
- Inchi： 1S/C8H5BrO4/c9-6-3-4(7(10)11)1-2-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
- InChI Key： QPBGNSFASPVGTP-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)O)C=CC=1C(=O)O
- BRN： 2616163
Computed Properties
- Exact Mass: 243.93700
- Monoisotopic Mass: 243.937
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 74.6
Experimental Properties
- Color/Form: White powder
- Density: 1.8281 (rough estimate)
- Melting Point: 295-297 ºC
- Boiling Point: 421.6°C at 760 mmHg
- Flash Point: 208.7 °C
- Refractive Index: 1.4490 (estimate)
- Water Partition Coefficient: Soluble in water.
- PSA: 74.60000
- LogP: 1.84550
2-Bromoterephthalic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： R25;R36/37/38
- Safety Instruction： S26-S36-S45-S37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at room temperature
- Risk Phrases：R25; R36/37/38
- Safety Term：S26;S37/39;S45
2-Bromoterephthalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B139038-100g |
2-Bromoterephthalic acid |
586-35-6 | ≥97% | 100g |
¥987.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B139038-25g |
2-Bromoterephthalic acid |
586-35-6 | ≥97% | 25g |
¥355.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B139038-5g |
2-Bromoterephthalic acid |
586-35-6 | ≥97% | 5g |
¥82.90 | 2023-09-04 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 115274-5G |
2-Bromoterephthalic acid |
586-35-6 | 5g |
¥546.25 | 2023-12-10 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 115274-25G |
2-Bromoterephthalic acid |
586-35-6 | 25g |
¥2362.24 | 2023-12-10 | ||
| Fluorochem | 093582-1g |
2-Bromoterephthalic acid |
586-35-6 | 97% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 093582-5g |
2-Bromoterephthalic acid |
586-35-6 | 97% | 5g |
￡13.00 | 2022-02-28 | |
| Fluorochem | 093582-25g |
2-Bromoterephthalic acid |
586-35-6 | 97% | 25g |
￡44.00 | 2022-02-28 | |
| Fluorochem | 093582-100g |
2-Bromoterephthalic acid |
586-35-6 | 97% | 100g |
￡164.00 | 2022-02-28 | |
| Fluorochem | 093582-500g |
2-Bromoterephthalic acid |
586-35-6 | 97% | 500g |
￡640.00 | 2022-02-28 |
2-Bromoterephthalic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Catalysts: 3,5-Bis(1,1-dimethylethyl)-2-iodobenzoic acid ; 26 h, rt
Reference
2-Bromoterephthalic acid Raw materials
2-Bromoterephthalic acid Preparation Products
2-Bromoterephthalic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:586-35-6)2-Bromoterephthalic acid
Order Number:sfd12048
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:586-35-6)2-Bromoterephthalic acid
Order Number:A1205783
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):472.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:586-35-6)2-溴四苯醌
Order Number:LE26852126
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com
2-Bromoterephthalic acid Related Literature
-
Johannes Bitzer,Alba Titze-Alonso,Abdelkarim Roshdy,Wolfgang Kleist Dalton Trans. 2020 49 9148
-
Soochan Lee,Hyein Jeong,Dongsik Nam,Myoung Soo Lah,Wonyoung Choe Chem. Soc. Rev. 2021 50 528
-
Anand Yadav,Sarita Kumari,Preety Yadav,Arpan Hazra,Anindita Chakraborty,Prakash Kanoo Dalton Trans. 2022 51 15496
-
4. Aerobic homocoupling of arylboronic acids catalysed by copper terephthalate metal–organic frameworksPillaiyar Puthiaraj,Palaniswamy Suresh,Kasi Pitchumani Green Chem. 2014 16 2865
-
Satoshi Yasuda,Atom Furuya,Kei Murakoshi RSC Adv. 2014 4 58567
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